Cas no 909247-86-5 ((2R,4R)-(2-tert-Butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid)

• Product Name: (2R,4R)-(2-tert-Butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid
• CAS No: 909247-86-5
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• MDL: MFCD32899630
• CID: 5228036
• Update Time: 2026-03-07

(2R,4R)-(2-tert-Butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-(2-tert-Butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid
• 1,3-Dioxolane-4-acetic acid, 2-(1,1-dimethylethyl)-4-methyl-5-oxo-, (2R,4R)-

• MDL： MFCD32899630
• Inchi： 1S/C10H16O5/c1-9(2,3)8-14-7(13)10(4,15-8)5-6(11)12/h8H,5H2,1-4H3,(H,11,12)/t8-,10+/m0/s1
• InChI Key： GCBUNLHQSIRILB-WCBMZHEXSA-N
• SMILES： O1C(=O)[C@@](C)(CC(O)=O)O[C@H]1C(C)(C)C

Additional information on (2R,4R)-(2-tert-Butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid

Introduction to (2R,4R)-(2-tert-Butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic Acid (CAS No. 909247-86-5)

(2R,4R)-(2-tert-Butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid, identified by its CAS number 909247-86-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and synthetic chemistry.

The compound belongs to the class of oxolanes, which are cyclic ethers with a five-membered ring structure containing one oxygen atom. The specific configuration of (2R,4R)-(2-tert-butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid is crucial for its biological activity, as the stereochemistry at the chiral centers influences its interactions with biological targets. The presence of a carboxylic acid group at the 4-position and a tert-butyl substituent at the 2-position contributes to its unique chemical properties.

In recent years, there has been a growing interest in oxolane derivatives due to their versatility in medicinal chemistry. These compounds have been explored for their potential as intermediates in the synthesis of various bioactive molecules. The oxolane ring can serve as a scaffold for designing molecules with specific pharmacological properties, making it an attractive motif for drug development.

One of the key features of (2R,4R)-(2-tert-butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid is its ability to act as a building block for more complex structures. The carboxylic acid group can be further functionalized through esterification, amidation, or other transformations, allowing chemists to tailor the molecule for specific applications. This flexibility makes it a valuable tool in the synthesis of novel compounds with potential therapeutic benefits.

Recent studies have highlighted the importance of stereochemistry in drug design. The (2R,4R) configuration of this compound suggests that it may exhibit high selectivity for certain biological targets. This is particularly relevant in the development of small-molecule drugs, where enantiomeric purity can significantly impact efficacy and safety. The precise stereochemical control over the synthesis of (2R,4R)-(2-tert-butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid is therefore critical.

The compound's structure also suggests potential applications in materials science and industrial chemistry. The oxolane ring can be incorporated into polymers and other materials to enhance their properties. For example, derivatives of this compound could be used to improve the mechanical strength or biodegradability of plastics. Additionally, the carboxylic acid group can serve as a site for further chemical modifications, enabling the creation of functional materials with tailored characteristics.

In conclusion, (2R,4R)-(2-tert-butyl-4-methyl-5-oxo-[1,3]dioxolan-4-yl)-acetic acid (CAS No. 909247-86-5) is a versatile and intriguing molecule with significant potential in both academic research and industrial applications. Its unique structural features make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of chemical and biomedical science.